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Compound of Interest

Compound Name:
3-Methyl-1-(2-piperidino-

phenyl)-1-butylamine

CAS No.: 108157-52-4

Cat. No.: B022015

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of the antidiabetic drug Repaglinide, a meticulous approach to impurity

profiling is paramount to ensure the safety, efficacy, and regulatory compliance of the final

active pharmaceutical ingredient (API). This guide provides an in-depth comparison of

reference standards for impurities encountered during Repaglinide synthesis, supported by

experimental data and protocols. Our objective is to equip researchers and drug development

professionals with the necessary information to make informed decisions in selecting and

utilizing these critical reagents.

Understanding the Landscape of Repaglinide
Impurities
Impurities in Repaglinide can originate from various sources, including starting materials,

intermediates, by-products of side reactions, and degradation of the drug substance itself.

Regulatory bodies like the European Pharmacopoeia (EP) and the United States

Pharmacopeia (USP) have established monographs that specify certain known impurities that
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must be monitored and controlled within defined limits. Beyond these pharmacopeial impurities,

process-related impurities, which are unique to a specific synthetic route, also require careful

characterization and control.

The accurate identification and quantification of these impurities are critically dependent on the

availability and quality of well-characterized reference standards. These standards serve as the

benchmark against which impurities in a test sample of Repaglinide are compared.

Key Pharmacopeial and Process-Related Impurities
of Repaglinide
Several impurities of Repaglinide have been identified and characterized. The European

Pharmacopoeia lists several, including Impurities A, B, C, D, and E.[1][2][3] In addition to these,

various process-related impurities have been reported in the scientific literature.[4][5] A

comprehensive impurity profiling strategy must consider both pharmacopeial and process-

related impurities.

Below is a summary of some of the key impurities associated with Repaglinide synthesis:

Repaglinide Impurity A: 4-Carboxymethyl-2-ethoxy-benzoic acid.[5]

Repaglinide Impurity B: 3-Ethoxy-4-ethoxycarbonylphenylacetic acid.[1][6]

Repaglinide Impurity C: (S)-3-methyl-1-(2-(piperidin-1-yl)phenyl)butanamine.[3][7]

Repaglinide Impurity D: (S)-Repaglinide Ethyl Ester.[7][8]

Repaglinide Impurity E: The (R)-enantiomer of Repaglinide.[2][7][9]

Process-Related Impurities: Various other impurities can arise from the specific synthetic

route employed. For instance, a study identified seven novel impurities in Repaglinide bulk

drug batches.[4]

Comparative Analysis of Commercially Available
Reference Standards
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The selection of a suitable reference standard is a critical step in the analytical workflow.

Several reputable suppliers offer a range of Repaglinide impurities. The following table

provides a comparison of available reference standards for some of the key impurities.

Impurity Name
Pharmacopeial
Designation

CAS Number
Available From
(Example
Suppliers)

Repaglinide Impurity A EP Impurity A 220438-80-2

Veeprho,

Pharmaffiliates,

Chemicea

Repaglinide Impurity

B

EP Impurity B, USP

Related Compound B
99469-99-5

Veeprho,

Pharmaffiliates,

Chemicea

Repaglinide Impurity

C
EP Impurity C 147769-93-5

Veeprho,

Pharmaffiliates,

Chemicea

Repaglinide Impurity

D
EP Impurity D 147770-06-7

Pharmaffiliates,

SynZeal, Veeprho

Repaglinide Impurity

E

EP Impurity E, USP

Related Compound E
147852-26-4

Pharmaffiliates, LGC

Standards, SynZeal

Repaglinide Related

Compound C

USP Related

Compound C
1803084-79-8

Veeprho, Sigma-

Aldrich

Note: This table is not exhaustive and represents a snapshot of available standards.

Researchers should always verify the product specifications and availability with the respective

suppliers.

Experimental Protocol for Impurity Profiling of
Repaglinide by HPLC
A robust and validated analytical method is essential for the accurate determination of

impurities. High-Performance Liquid Chromatography (HPLC) is the most common technique
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for this purpose.[5][10] The following is a detailed, step-by-step methodology for the impurity

profiling of Repaglinide.

1. Preparation of Solutions

Diluent: A mixture of acetonitrile and water in a 50:50 (v/v) ratio.

Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of

Repaglinide reference standard and each impurity reference standard in the diluent to obtain

a known concentration.

Sample Solution: Accurately weigh and dissolve the Repaglinide bulk drug sample in the

diluent to a specified concentration.

2. Chromatographic Conditions

The choice of chromatographic conditions is critical for achieving adequate separation of the

main component (Repaglinide) from its impurities.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/14565550/
https://www.researchgate.net/publication/9044590_Impurity_profile_study_of_repaglinide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition Rationale

Column
C18 (e.g., 250 x 4.6 mm, 5

µm)

Provides good retention and

separation for the non-polar to

moderately polar compounds

involved.

Mobile Phase

A gradient or isocratic mixture

of a buffered aqueous phase

(e.g., ammonium formate

buffer) and an organic modifier

(e.g., acetonitrile).[11]

The specific gradient or

isocratic composition should

be optimized to achieve the

best resolution between all

peaks of interest.

Flow Rate 1.0 mL/min

A typical flow rate for a 4.6 mm

ID column to ensure efficient

separation and reasonable run

times.

Column Temperature 30 °C

Maintaining a constant

temperature ensures

reproducible retention times.

Detection Wavelength 245 nm

Repaglinide and its impurities

exhibit significant UV

absorbance at this wavelength,

allowing for sensitive

detection.[11]

Injection Volume 10 µL

A small injection volume helps

to maintain sharp peaks and

good resolution.

3. System Suitability

Before sample analysis, a system suitability test must be performed to ensure the

chromatographic system is performing adequately. This typically involves injecting a solution

containing Repaglinide and its key impurities and verifying parameters such as:
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Resolution: The resolution between Repaglinide and the closest eluting impurity should be

greater than 1.5.

Tailing Factor: The tailing factor for the Repaglinide peak should be less than 2.0.

Relative Standard Deviation (RSD): The RSD for the peak area of replicate injections of the

standard solution should be less than 2.0%.

4. Data Analysis

The amount of each impurity in the sample is calculated by comparing the peak area of the

impurity in the sample chromatogram to the peak area of the corresponding reference standard

in the standard chromatogram.

Visualization of the Analytical Workflow
The following diagrams illustrate the key stages of the Repaglinide impurity analysis workflow.

Sample & Standard Preparation HPLC Analysis Data Processing & Reporting

Prepare Standard Solutions
(Repaglinide & Impurities)

System Suitability Test

Prepare Sample Solution
(Repaglinide Bulk Drug)

Inject Sample & Standard Chromatographic Separation Peak Integration & Identification Impurity Quantification Generate Report

Click to download full resolution via product page

Caption: Workflow for Repaglinide impurity analysis.
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Caption: Logical relationships in impurity control strategy.

Conclusion
The control of impurities in Repaglinide synthesis is a multifaceted challenge that requires a

deep understanding of the potential impurities, access to high-quality reference standards, and

robust analytical methodologies. This guide has provided a comparative overview of available

reference standards and a detailed experimental protocol for impurity profiling. By leveraging

this information, researchers and drug development professionals can establish effective

control strategies to ensure the quality, safety, and efficacy of Repaglinide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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